N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C21H24N2O4/c1-21(2)13-27-18-12-15(7-10-17(18)23-20(21)25)22-19(24)11-6-14-4-8-16(26-3)9-5-14/h4-5,7-10,12H,6,11,13H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key: JPNVJTNRZRMSQK-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)CCC3=CC=C(C=C3)OC)NC1=O)C
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• CAS No.: 921835-03-2

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C21H24N2O4 and its molecular weight is 368.433. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis of Fused Polycyclic Systems : Research demonstrated the intramolecular cyclization of related compounds under free radical conditions, leading to the synthesis of unique pyrrole-fused dibenzo[b,f][1,4]oxazepines with strong blue emission characteristics, which could have implications for materials science and photophysical applications (Petrovskii et al., 2017).

• Development of Tubulin-Binding Agents : Studies on dibenz[c,e]oxepines as colchicine analogues for targeting tumor vasculature highlighted their potential in inhibiting tubulin polymerization and displaying cytotoxicity against leukemia cells, suggesting a pathway for anticancer drug development (Edwards et al., 2011).

• Novel Syntheses of Heterocyclic Compounds : Research into the efficient synthesis of new derivatives of dibenzo[b,e][1,4]diazepin-1-ones has explored potential applications in treating neurological disorders, indicating the broader relevance of such compounds in medicinal chemistry (Cortés et al., 2007).

Potential Biological and Pharmacological Activities

• Photodynamic Therapy Applications : A study on zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups containing Schiff base highlighted high singlet oxygen quantum yields, suggesting their utility as Type II photosensitizers in cancer treatment through photodynamic therapy (Pişkin et al., 2020).

• Antimicrobial and Anti-inflammatory Agents : The synthesis and biological evaluation of novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety have shown potential antimicrobial and anti-inflammatory activities, underscoring the versatility of these compounds in therapeutic applications (Kendre et al., 2015).